Cas no 133825-87-3 (4-[1-(aminomethyl)cyclopentyl]-N,N-dimethylaniline)

• Product Name: 4-[1-(aminomethyl)cyclopentyl]-N,N-dimethylaniline
• CAS No: 133825-87-3
• MF: C₁₄H₂₂N₂
• MW: 218.337883472443
• CID: 1238867
• PubChem ID: 10420949
• Update Time: 2025-10-30

4-[1-(aminomethyl)cyclopentyl]-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[1-(aminomethyl)cyclopentyl]-N,N-dimethyl-
• 4-[1-(aminomethyl)cyclopentyl]-N,N-dimethylaniline
• 133825-87-3
• EN300-1832763
• JDSPDOKKQNTPGK-UHFFFAOYSA-N
• [1-(4-dimethylaminophenyl)cyclopentyl]methylamine
• 4-(1-(Aminomethyl)cyclopentyl)-N,N-dimethylaniline
• SCHEMBL7508542

• Inchi： 1S/C14H22N2/c1-16(2)13-7-5-12(6-8-13)14(11-15)9-3-4-10-14/h5-8H,3-4,9-11,15H2,1-2H3
• InChI Key： JDSPDOKKQNTPGK-UHFFFAOYSA-N
• SMILES： NCC1(C2C=CC(=CC=2)N(C)C)CCCC1

Computed Properties

• Exact Mass: 218.17846
• Monoisotopic Mass: 218.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• PSA: 29.26

Additional information on 4-[1-(aminomethyl)cyclopentyl]-N,N-dimethylaniline

4-[1-(Aminomethyl)cyclopentyl]-N,N-dimethylaniline: A Comprehensive Overview of CAS No. 133825-87-3

4-[1-(Aminomethyl)cyclopentyl]-N,N-dimethylaniline (CAS No. 133825-87-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the study of this compound.

The molecular structure of 4-[1-(aminomethyl)cyclopentyl]-N,N-dimethylaniline is composed of a cyclopentyl ring substituted with an aminomethyl group and a dimethylamino group attached to a benzene ring. This configuration imparts specific chemical and physical properties that make it an attractive candidate for various applications. The cyclopentyl ring provides rigidity and conformational stability, while the aminomethyl and dimethylamino groups offer functional versatility for further derivatization.

In terms of chemical synthesis, several methods have been reported for the preparation of 4-[1-(aminomethyl)cyclopentyl]-N,N-dimethylaniline. One common approach involves the reaction of 4-cyanocyclopentanecarbaldehyde with dimethylamine followed by reduction to form the desired amine. Another method involves the coupling of 4-(aminomethyl)cyclopentanecarboxylic acid with N,N-dimethylaniline using coupling reagents such as EDCI and HOBt. These synthetic routes have been optimized to achieve high yields and purity, making them suitable for large-scale production.

The biological activities of 4-[1-(aminomethyl)cyclopentyl]-N,N-dimethylaniline have been extensively studied in recent years. One notable application is its use as a scaffold for the development of selective serotonin reuptake inhibitors (SSRIs). SSRIs are a class of antidepressants that work by increasing the levels of serotonin in the brain, thereby alleviating symptoms of depression and anxiety. Research has shown that derivatives of 4-[1-(aminomethyl)cyclopentyl]-N,N-dimethylaniline exhibit potent SSRI activity, making them promising candidates for further drug development.

Beyond its potential as an SSRI, 4-[1-(aminomethyl)cyclopentyl]-N,N-dimethylaniline has also been investigated for its anti-inflammatory properties. Inflammation is a complex biological response to injury or infection and is associated with various diseases such as arthritis and inflammatory bowel disease. Studies have demonstrated that certain derivatives of this compound can effectively inhibit pro-inflammatory cytokines and enzymes, suggesting its potential as an anti-inflammatory agent.

In addition to its therapeutic applications, 4-[1-(aminomethyl)cyclopentyl]-N,N-dimethylaniline has been explored for its use in materials science. The unique combination of aromatic and aliphatic functionalities makes it suitable for the synthesis of advanced polymers and coatings. These materials can exhibit enhanced mechanical properties, thermal stability, and chemical resistance, making them valuable in various industrial applications.

The safety profile of 4-[1-(aminomethyl)cyclopentyl]-N,N-dimethylaniline is an important consideration in its development as a pharmaceutical agent or industrial material. Toxicological studies have shown that this compound exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity, thorough safety assessments are essential to ensure its safe use in both clinical and industrial settings.

In conclusion, 4-[1-(aminomethyl)cyclopentyl]-N,N-dimethylaniline (CAS No. 133825-87-3) is a multifaceted compound with diverse applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and functional versatility make it an attractive candidate for further exploration and development. Ongoing research continues to uncover new insights into its properties and potential uses, highlighting its significance in the scientific community.